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Compound of Interest

Compound Name: 4-Sulfosalicylic acid

Cat. No.: B15218847

For researchers, scientists, and drug development professionals, a thorough understanding of
the chemical properties of reagents is paramount. 4-Sulfosalicylic acid (SSA), also known as
2-hydroxy-5-sulfobenzoic acid, is a trifunctional aromatic compound widely utilized in analytical
chemistry, clinical diagnostics, and various industrial processes.[1] Its utility stems from the
distinct reactivity of its sulfonic acid, carboxylic acid, and phenolic functional groups. This guide
provides a detailed overview of its core chemical properties, experimental applications, and
safety considerations.

General and Physical Properties

4-Sulfosalicylic acid is typically available as a dihydrate, appearing as white, odorless crystals
or a crystalline powder.[1][2] It is known to turn pink in the presence of trace amounts of iron, a
characteristic that hints at its strong chelating ability.[1][3] The compound is stable under
standard conditions but is sensitive to light and should be stored accordingly.[1][2] Upon
heating to high temperatures, it decomposes into phenol and salicylic acid, releasing fumes of
sulfur oxides.[2][4]

A summary of its key physical and chemical identifiers is presented below.
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Property Value Citations

IUPAC Name 2-hydroxy-5-sulfobenzoic acid [5]
5-Sulfosalicylic acid,

Synonyms [1112]5]

Salicylsulfonic acid

Molecular Formula

C7HeO6S (Anhydrous)

[1]

218.19 g/mol (Anhydrous),

Molecular Weight ] [2][5]
254.21 g/mol (Dihydrate)
97-05-2 (Anhydrous), 5965-83-

CAS Number ) [1112]
3 (Dihydrate)

Appearance White crystalline powder [2][4]

] ] ~120 °C (Anhydrous and

Melting Point ) [1][6]
Dihydrate)
Very soluble in water (987 g/L

. at 20°C) and alcohol; soluble
Solubility [L1121131[ 7]

in ether and other polar

solvents.

Acidity and Dissociation

4-Sulfosalicylic acid is a strong triprotic acid. The dissociation occurs sequentially from the

sulfonic acid, carboxylic acid, and finally, the phenolic hydroxyl group. The sulfonic acid group

is highly acidic, with a predicted pKa value well below zero, indicating virtually complete

dissociation in aqueous solutions.

Acidic Group

Predicted pKa

Sulfonic Acid (-SOsH)

-0.62 £ 0.50

Carboxylic Acid (-COOH)

Not explicitly found

Phenolic Hydroxyl (-OH)

Not explicitly found
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Note: The pKa values for the carboxylic and phenolic groups are not readily available in the
searched literature, but their acidity is significantly lower than that of the sulfonic acid group.

The stepwise deprotonation is a critical aspect of its chemistry, influencing its role as a protein

precipitant and metal chelator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sulfosalicylic Acid [drugfuture.com]
technopharmchem.com [technopharmchem.com]

Sulfosalicylic acid | 97-05-2 [chemicalbook.com]

Sulfosalicylic Acid | C7TH606S | CID 7322 - PubChem [pubchem.ncbi.nlm.nih.gov]

2.
3.
e 4. sds.chemtel.net [sds.chemtel.net]
5.
6. Sulfosalicylic acid CAS#: 97-05-2 [m.chemicalbook.com]
7.

sigmaaldrich.com [sigmaaldrich.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 4-Sulfosalicylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15218847#chemical-properties-of-4-sulfosalicylic-
acid-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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